Cas no 2740-87-6 (4-fluorobenzyl Thiocyanate)

• Product Name: 4-fluorobenzyl Thiocyanate
• CAS No: 2740-87-6
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 1431857
• PubChem ID: 39388426
• Update Time: 2025-04-20

4-fluorobenzyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-fluorobenzyl Thiocyanate
• 1-fluoro-4-methoxymethyl-benzene
• CTK2H3969
• AG-G-78528
• p-Fluorobenzyl methyl ether
• Benzene, 1-fluoro-4-(methoxymethyl)-
• (4-Fluor-benzyl)-thiocyanat
• SureCN1145424
• KB-218890
• p-fluorobenzyl thiocyanate
• 1-fluoro-4-methoxymethyl-benzene; CTK2H3969; AG-G-78528; p-Fluorobenzyl methyl ether; Benzene, 1-fluoro-4-(methoxymethyl)-; (4-Fluor-benzyl)-thiocyanat; SureCN1145424; KB-218890; p-fluorobenzyl thiocyanate;
• 1-Fluoro-4-(thiocyanatomethyl)benzene
• DTXSID301298188
• AKOS006291058
• MFCD09025694
• {[(4-fluorophenyl)methyl]sulfanyl}carbonitrile
• CAA74087
• (4-fluorophenyl)methyl thiocyanate
• 2740-87-6

• MDL： MFCD09025694
• Inchi： 1S/C8H6FNS/c9-8-3-1-7(2-4-8)5-11-6-10/h1-4H,5H2
• InChI Key： KNPKUMPACMQXGD-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 167.02049853g/mol
• Monoisotopic Mass: 167.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 263.0±15.0 °C at 760 mmHg
• Flash Point: 112.8±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-fluorobenzyl Thiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)